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Compound of Interest

Compound Name: Ivacaftor

Cat. No.: B1146397

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of pharmaceutical compounds like Ivacaftor is paramount. Adherence to rigorous
safety protocols minimizes risks and ensures a secure laboratory environment. This guide
provides comprehensive, step-by-step instructions for the safe management of Ivacaftor.

Hazard Identification and Personal Protective
Equipment

While some safety data sheets (SDS) classify Ivacaftor as not a hazardous substance or
mixture, others indicate potential health effects.[1][2] One SDS classifies it under GHS as
causing skin irritation, serious eye irritation, may cause respiratory irritation, and is harmful if
swallowed.[3] Another suggests it is suspected of damaging fertility or the unborn child.[2][4]
Given the varied classifications, a cautious approach to handling is essential.

The following table summarizes the recommended personal protective equipment (PPE) to be
used when handling Ivacaftor, based on information from multiple safety data sheets.
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Specifications and

PPE Category Item )
Recommendations
) Wear tightly fitting safety
Eye/Face Protection Safety Glasses/Goggles o ]
goggles with side-shields.
Chemical-resistant, impervious
Hand Protection Gloves gloves should be worn. Inspect

gloves prior to use.

Skin and Body Protection

Lab Coat/Protective Clothing

Wear a lab coat or impervious
clothing to prevent skin

contact.

Respiratory Protection

Respirator

Use only in a well-ventilated
area or under a laboratory
fume hood to avoid inhalation
of dust. If exposure limits are
exceeded or irritation is
experienced, a NIOSH/MSHA
approved respirator may be

necessary.

Operational and Disposal Plans

Handling and Storage:

inhalation of dust.

¢ Avoid contact with skin and eyes.

e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.

Handle Ivacaftor in a well-ventilated area or under a chemical fume hood to minimize

o Store in a tightly closed container in a dry, cool, and well-ventilated place at room

temperature.
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Spill Management:
o Containment: Prevent further leakage or spreading of the spill if it is safe to do so.

e Minimize Dust: For powdered Ivacaftor, cover the spill with a plastic sheet or tarp to
minimize dust formation.

» Collection: Mechanically collect the spilled material using spark-proof tools and place it into a
suitable, closed, and labeled container for disposal.

o Cleaning: After the material has been collected, thoroughly clean the contaminated surface.
Disposal Plan:

e Segregation: Isolate Ivacaftor waste from other laboratory waste streams in a designated,
clearly labeled, and sealed container.

» Method: The preferred method for the disposal of Ivacaftor is controlled incineration with flue
gas scrubbing. This should be carried out by a licensed professional waste disposal service.

» Prohibition: Discharging Ivacaftor into sewer systems is prohibited.

Experimental Protocols

While specific experimental protocols involving Ivacaftor will vary depending on the research,
the following general steps should be integrated into any procedure:

o Pre-Experiment Safety Review: Before beginning any work, review the Safety Data Sheet
(SDS) for Ivacaftor. Ensure all necessary PPE is available and in good condition. Confirm
that the fume hood or ventilated area is functioning correctly.

e Preparation: Don all required PPE as outlined in the table above.

o Handling: Conduct all manipulations of solid lvacaftor within a fume hood to prevent
inhalation of dust.

o Post-Experiment: Decontaminate all surfaces and equipment that came into contact with
Ivacaftor.
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» Waste Disposal: Dispose of all waste materials containing Ivacaftor according to the
disposal plan.
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Ivacaftor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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